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Compound of Interest

Compound Name: Methidathion

Cat. No.: B032985 Get Quote

The persistence of pesticide residues in agricultural products is a critical factor in assessing

food safety and establishing pre-harvest intervals. This guide provides a comparative overview

of the dissipation kinetics of Methidathion, a non-systemic organophosphate insecticide and

acaricide, across a range of crop varieties. The data presented is compiled from multiple field

studies, offering insights into the varying rates at which this compound degrades on different

plant matrices.

Quantitative Dissipation Data
The rate of pesticide dissipation is often quantified by its half-life (T1/2), which is the time

required for the initial residue concentration to decrease by 50%. This parameter is influenced

by numerous factors, including the crop species, climate conditions, and agricultural practices.

The following table summarizes the dissipation kinetics of Methidathion on several crops.
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Crop Variety
Initial Residue
(ppm)

Half-life (T1/2) in
Days

Notes

Apples

Golden Delicious > Other Varieties 6 - 7[1]

Higher residues

attributed to the high

wax content in the

peel.[1]

Other Varieties 1.5 - 3[1] 6 - 7[1]

Residues fell below

0.15 ppm after 28

days.[1]

Grapes 1.5 - 3[1] 6 - 7[1]

Residues fell below

0.15 ppm after 28

days.[1]

Plums 1.5 - 3[1] 6 - 7[1]

Residues fell below

0.15 ppm after 28

days.[1]

Cherries 2.5 - 5[1] 2[1]

Rapid reduction

attributed to fruit

growth and enzymatic

processes.[1]

Oranges 1 - 1.5[1] Slow Dissipation

Two-thirds of initial

residues remained

after four weeks.[1]

Tomatoes
>10 (on leaf

vegetables)
1[1]

Lower initial residues

on smooth-surfaced

vegetables.[1]

Beans & Peas
>10 (on leaf

vegetables)
< 7

Residues were below

0.1 ppm after seven

days.[1]

Leeks >10[1] < 14
Residues fell to <1

ppm after 14 days.[1]
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Cabbage >10[1] < 14
Residues fell to <0.5

ppm after 14 days.[1]

Artichokes >10[1] < 14
Residues fell to <0.5

ppm after 14 days.[1]

Alfalfa (Fresh) >10[1] 3.5[1]

Residues of 8.8 ppm

fell to 1.6 ppm by the

seventh day.[1]

General (various

crops)
Not Specified 1.5 - 12.6[2]

Range from peer-

reviewed literature for

field and undercover

grown crops.[2]

General (average

plant)
Not Specified 2.86[3]

Predicted half-life from

a regression model.[3]

Experimental Protocols
The determination of pesticide dissipation kinetics involves a standardized workflow, from

sample collection to final analysis. The methodologies outlined below are synthesized from

general pesticide residue analysis procedures.

1. Field Treatment and Sample Collection:

Application: Methidathion is applied to the crops in the field at a recommended dosage.

Application methods can include foliar sprays.[1]

Sampling: Samples of the crops (fruits, leaves, etc.) are collected at specific time intervals

after the application. Typically, samples are taken immediately after the spray has dried (0-

day) and then periodically (e.g., 1, 3, 5, 7, 10, 14, 21, and 28 days) to monitor the decline of

the residue.[4]

Sample Handling: To prevent further degradation of the pesticide after collection, samples

should be immediately chilled or frozen and transported to the laboratory in insulated

containers.[5]
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2. Sample Preparation:

Homogenization: A representative portion of each sample is thoroughly homogenized to

ensure a uniform distribution of the residue. For fruits and vegetables, this often involves

chopping and blending the entire unit.

Sub-sampling: A precise weight of the homogenized sample (e.g., 10-15 g) is taken for the

extraction process.

3. Extraction: The goal of extraction is to separate the pesticide residues from the plant matrix.

A common and effective method for this is the QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) procedure.

Solvent Addition: The homogenized sample is placed in a centrifuge tube with an organic

solvent, typically acetonitrile.

Salting Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is

added. This helps to separate the water from the organic solvent layer, partitioning the

pesticide into the acetonitrile.[6]

Shaking and Centrifugation: The tube is shaken vigorously to ensure thorough extraction and

then centrifuged to separate the organic layer from the solid plant material and aqueous

layer.

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

An aliquot of the supernatant (the acetonitrile extract) is transferred to a new tube containing

a mixture of sorbents, such as primary secondary amine (PSA) to remove organic acids and

sugars, and magnesium sulfate to remove excess water.

The mixture is vortexed and then centrifuged. The cleaned-up extract is then collected for

analysis.

5. Analysis:

Instrumentation: The final extract is analyzed using chromatographic techniques. Gas

Chromatography (GC) coupled with a specific detector (like a Flame Photometric Detector -
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FPD, or a Mass Spectrometer - MS) or Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) are commonly employed for the detection and quantification of

organophosphate pesticides like Methidathion.[7]

Quantification: The concentration of Methidathion in the sample is determined by comparing

the peak area from the sample chromatogram to a calibration curve generated from certified

reference standards.

6. Data Analysis:

The dissipation kinetics are typically modeled using a first-order rate equation: Cₜ = C₀ * e⁻ᵏᵗ,

where Cₜ is the concentration at time t, C₀ is the initial concentration, and k is the dissipation

rate constant.

The half-life (T1/2) is calculated from the rate constant using the formula: T1/2 = ln(2)/k.

Visualized Workflow
The following diagram illustrates the general experimental workflow for determining the

dissipation kinetics of Methidathion in crops.
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Caption: Experimental workflow for Methidathion dissipation analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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